Cas no 2376818-57-2 (3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one)

3-(Dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one is a chalcone derivative characterized by its α,β-unsaturated ketone structure. This compound exhibits notable reactivity due to the presence of an electron-rich dimethylamino group and a conjugated system, making it useful in organic synthesis as a versatile intermediate. Its structural features allow for applications in the preparation of heterocyclic compounds, pharmaceuticals, and functional materials. The 3,4-dimethylphenyl moiety enhances stability and influences electronic properties, while the enone framework facilitates Michael additions and cyclization reactions. The compound is typically employed in research settings for its potential in developing bioactive molecules and advanced materials. Proper handling under controlled conditions is recommended due to its reactive nature.
3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one structure
2376818-57-2 structure
Product Name:3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one
CAS No:2376818-57-2
MF:C13H17NO
MW:203.280183553696
CID:5213795
PubChem ID:23329839
Update Time:2025-06-08

3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 3-(dimethylamino)-1-(3,4-dimethylphenyl)-, (2E)-
    • 3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one
    • Inchi: 1S/C13H17NO/c1-10-5-6-12(9-11(10)2)13(15)7-8-14(3)4/h5-9H,1-4H3/b8-7+
    • InChI Key: SLLJLNGZUQJZCR-BQYQJAHWSA-N
    • SMILES: C(C1=CC=C(C)C(C)=C1)(=O)/C=C/N(C)C

3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-230759-0.05g
3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one
2376818-57-2 95%
0.05g
$348.0 2024-06-20
Enamine
EN300-230759-0.1g
3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one
2376818-57-2 95%
0.1g
$364.0 2024-06-20
Enamine
EN300-230759-0.25g
3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one
2376818-57-2 95%
0.25g
$381.0 2024-06-20
Enamine
EN300-230759-0.5g
3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one
2376818-57-2 95%
0.5g
$397.0 2024-06-20
Enamine
EN300-230759-1.0g
3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one
2376818-57-2 95%
1.0g
$414.0 2024-06-20
Enamine
EN300-230759-2.5g
3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one
2376818-57-2 95%
2.5g
$810.0 2024-06-20
Enamine
EN300-230759-5.0g
3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one
2376818-57-2 95%
5.0g
$1199.0 2024-06-20
Enamine
EN300-230759-10.0g
3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one
2376818-57-2 95%
10.0g
$1778.0 2024-06-20
Enamine
EN300-230759-1g
3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one
2376818-57-2
1g
$414.0 2023-09-15
Enamine
EN300-230759-5g
3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one
2376818-57-2
5g
$1199.0 2023-09-15

Additional information on 3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one

Professional Introduction to Compound with CAS No. 2376818-57-2 and Product Name: 3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one

Compound with the CAS number 2376818-57-2 and the product name 3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The molecular structure of 3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one incorporates a combination of aromatic and aliphatic moieties, which are strategically positioned to influence its chemical reactivity and biological activity.

The presence of a dimethylamino group at the prop-2-en-1-one position introduces a polar, nitrogen-rich moiety that can enhance solubility and interact with biological targets. This feature is particularly relevant in the design of bioactive molecules, where solubility and binding affinity are critical parameters. The 3,4-dimethylphenyl substituent further contributes to the compound's complexity, providing a rigid aromatic system that can modulate electronic properties and spatial orientation in biological environments. These structural elements make 3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Studies utilizing molecular docking simulations have shown that 3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one exhibits potential interactions with various enzyme targets, including those involved in metabolic pathways and signal transduction. These interactions are often key to understanding the pharmacological effects of a compound. For instance, preliminary in silico studies suggest that this molecule may interfere with enzymes such as kinases or phosphodiesterases, which are implicated in numerous diseases.

In vitro experiments have further validated these predictions by demonstrating measurable effects on cellular models. Researchers have observed notable changes in cell proliferation and apoptosis when treated with 3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one, indicating its potential as an anti-cancer agent. Additionally, the compound has shown promise in modulating inflammatory pathways, making it a candidate for therapeutic applications in autoimmune diseases. The dual functionality provided by the dimethylamino and 3,4-dimethylphenyl groups appears to be crucial for these effects, as it allows for multiple points of interaction within biological systems.

The synthesis of 3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. Recent methodologies have focused on improving the efficiency of these syntheses through catalytic approaches or novel reaction conditions. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the aromatic ring system more efficiently than conventional methods.

Another area of innovation has been the application of green chemistry principles to the synthesis of this compound. Researchers are increasingly exploring solvent-free reactions or using biodegradable solvents to minimize environmental impact. These approaches not only align with global sustainability goals but also often enhance reaction yields and reduce byproduct formation. The development of such eco-friendly synthetic routes is essential for scaling up production while maintaining cost-effectiveness and safety standards.

The pharmacokinetic properties of 3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one are also under investigation to better understand its potential as a drug candidate. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are critical for predicting how the compound behaves in vivo and for designing appropriate dosing regimens if it were to progress into clinical trials. For instance, researchers have noted that modifications to the molecule can significantly alter its metabolic stability and bioavailability.

Future research directions for 3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level can provide valuable insights for drug development. Techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate these interactions more clearly. Additionally, investigating analogs of this compound may reveal new leads with improved efficacy or reduced side effects.

The broader implications of this research extend beyond individual compounds like 2376818-57-2 or 3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one; they contribute to our fundamental understanding of how chemical structures influence biological activity. This knowledge is essential for designing next-generation pharmaceuticals that are more effective and better tolerated by patients. As computational tools become more sophisticated and synthetic methodologies evolve, the potential for discovering novel bioactive molecules continues to grow exponentially.

In conclusion,2376818-57-2and its corresponding product name,3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one, represent a compelling example of how structural complexity can be leveraged to develop innovative therapeutics. The combination of computational modeling,in vitro,and *in vivo* studies has provided valuable insights into its potential applications,synthesis,and pharmacokinetic behavior,laying the groundwork for further exploration in medicinal chemistry.*These efforts underscore the importance of interdisciplinary collaboration between chemists,biologists,and pharmacologists in advancing healthcare solutions.*The continued study of such compounds promises not only new treatments but also deeper insights into fundamental biological processes.*

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm